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Compound of Interest

Compound Name: SR7826

Cat. No.: B610979 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

minimizing environmental impact. This document provides essential guidance on the proper

disposal procedures for SR7826, a potent and selective LIMK1 inhibitor.

SR7826 is a bis-aryl urea derivative used in cancer and neurological disease research.[1] Due

to its chemical nature and potential biological activity, it is imperative to follow specific disposal

protocols to mitigate risks to personnel and the environment.

Hazard Identification and Safety Precautions
While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for SR7826
is not readily available in the public domain, information from supplier product pages and

general chemical safety principles allows for a robust assessment of its potential hazards.

Sigma-Aldrich classifies SR7826 under Water Hazard Class 3 (WGK 3), indicating it is highly

hazardous to water.[2] It is also described as a combustible solid.[2] Therefore, it must be

handled as a hazardous substance, and its release into the environment must be strictly

avoided.

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn at all times when handling SR7826.

Quantitative Data for Safe Handling
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For ease of reference, the following table summarizes key quantitative data related to the

handling and preparation of SR7826 solutions.

Property Value Source

Molecular Weight 387.43 g/mol [2]

Solubility in DMSO 100 mg/mL [2]

Storage Temperature (Solid) 2-8°C [2]

Storage Temperature (in

solvent)

-80°C (up to 6 months) or

-20°C (up to 1 month)
[1]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [2]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures should be followed for the disposal of SR7826 and its

associated waste.

Disposal of Solid SR7826 Waste:

Collection: Collect unadulterated solid SR7826 waste, including expired or unwanted product

and contaminated items (e.g., weighing paper, spatulas), in a clearly labeled, sealed

container. The label should include the chemical name ("SR7826"), the CAS number

(1219728-20-7), and the appropriate hazard symbols (e.g., "Hazardous to the Aquatic

Environment").

Waste Classification: This waste should be classified as hazardous chemical waste. Consult

your institution's environmental health and safety (EHS) office for specific local and national

regulations regarding the disposal of toxic organic compounds.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, until it can be collected by a licensed

hazardous waste disposal contractor.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-

approved waste management vendor. Incineration at a licensed facility is the preferred
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method for the destruction of organic chemical waste.

Disposal of SR7826 Solutions:

The disposal method for solutions containing SR7826 depends on the solvent and

concentration.

Organic Solvent Solutions (e.g., DMSO):

Collection: Collect all solutions of SR7826 in organic solvents in a dedicated, sealed, and

properly labeled hazardous waste container. The label must clearly indicate the contents,

including the full chemical names of the solvent(s) and SR7826, their approximate

concentrations, and relevant hazard warnings.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Disposal: Dispose of the container as hazardous chemical waste through your institution's

approved waste management service.

Aqueous Solutions: Due to its high water hazard classification (WGK 3), aqueous solutions

of SR7826 should not be disposed of down the drain.[2]

Collection: Collect all aqueous solutions containing SR7826 in a labeled, sealed container

designated for aqueous hazardous waste.

Treatment (if applicable): Depending on institutional procedures, chemical treatment to

degrade the active compound may be an option. However, without specific degradation

protocols for SR7826, this is not recommended.

Disposal: The collected aqueous waste must be disposed of as hazardous waste through

your institution's EHS-approved channels.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SR7826 waste.
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SR7826 Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of SR7826 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of SR7826, fostering a culture of safety and sustainability

in research. Always consult your institution's specific EHS guidelines for compliance with local

and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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